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Navigating the Pathway to Public Health
Research with APPNA

For researchers, scientists, and drug development professionals eager to contribute to public
health advancements within the Pakistani diaspora and beyond, the Association of Physicians
of Pakistani Descent of North America (APPNA) offers several avenues for engagement in their
public health research projects. This guide provides detailed application notes and protocols to
facilitate your involvement.

Key Portals for Research Engagement

Primary opportunities for research collaboration are available through the APPNA Institute of
Public Health (AIPH) at Jinnah Sindh Medical University (JSMU) and the APPNA Young
Physicians Committee (YPC). While a central research committee for the broader APPNA
organization is not prominently advertised, these two bodies serve as the main conduits for
research activities.

APPNA Institute of Public Health (AIPH) at JSMU

The AIPH stands as a center for excellence in public health training, service, and research. The
institute actively collaborates with governmental bodies, non-governmental organizations, and
other academic institutions. Researchers can get involved in their ongoing projects, which are
often conducted in partnership with international organizations.
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Application and Collaboration Protocol

To initiate a research collaboration with AIPH, professionals should follow this protocol:

« |dentify a Relevant Research Area: AIPH focuses on a variety of public health domains,
including but not limited to:

o Health Management

o Preventive Medicine and Nutrition

o Reproductive Health

o Health Research

o Environmental and Occupational Health
o Behavioral Sciences

o Gender Studies

o Epidemiology and Biostatistics

 Direct Outreach to Principal Investigators: Based on the identified area of interest,
prospective collaborators should directly contact the principal investigators or relevant faculty
at AIPH. A formal email expressing interest, outlining your expertise, and proposing a
potential area of collaboration is the recommended first step.

o Formal Proposal Submission: Following initial contact and a positive response, a formal
research proposal should be submitted. The proposal should detail the study's objectives,
methodology, expected outcomes, and the specific role of the collaborating researcher or
institution.

« Institutional Review Board (IRB) Approval: All research involving human subjects must
receive ethical approval. Collaborators will be required to work with the AIPH and JSMU's
IRB to ensure the research protocol adheres to all ethical guidelines.

Ongoing Research Projects at AIPH
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AIPH is involved in significant international public health projects, offering opportunities for
collaboration. Two key projects are:

o Health Care in Danger (HCID): A joint initiative with the International Committee of the Red
Cross (ICRC), this project aims to mitigate violence against healthcare workers. Research
within this project focuses on identifying types of violence, its impact, and developing
protective policies.

e Measuring Urban Capacity for Humanitarian Crisis (MUCHC): In collaboration with Johns
Hopkins University and the ICRC, this project is developing a tool to assess the emergency
health response capabilities of urban health systems in low- and middle-income countries.[1]

Researchers interested in these projects should contact the principal investigators at AIPH,
JSMU.

APPNA Young Physicians Committee (YPC)

The YPC provides a platform for younger physicians and medical students to engage in
research. The primary mechanism for this is the APPNA YPC Research Travel Award.

Application Notes for the YPC Research Travel Award

While a dedicated application portal is not publicly available, the following steps are advised
based on the program's description:

« Eligibility: The award is typically open to medical students and trainees who are members of
APPNA.

o Abstract Submission: The award is granted to the top abstract presenters at the APPNA
Summer Meeting Convention. Therefore, the first step is to conduct research and submit an
abstract for presentation.

e Monitor Announcements: Keep a close watch on announcements from APPNA and the YPC
regarding the annual summer convention and the call for abstracts. These announcements
will provide specific deadlines and submission guidelines.

Data Presentation from APPNA-affiliated Research
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Quantitative data from APPNA's public health research projects can be found in their
publications. Below is a summary of data from a study on improving infection prevention
practices during the COVID-19 pandemic conducted by researchers at the APPNA Institute of
Public Health.

Infection Prevention Pre-Intervention Immediately Post- Two Weeks Post-
Practice (Weekdays) Intervention Intervention

Shops with Hand

) 4.1% 19.6% 0%
Hygiene System
Shopkeepers Wearing
Mask with Nose 13.2% Not Specified Not Specified
Covered
Customers
Maintaining Three 0% 9.5% 1.8%

Feet Distance

Source: Annals of Jinnah Sindh Medical University[2]

Experimental Protocols

Detailed experimental methodologies are best understood by reviewing the published research
from APPNA-affiliated projects. An example of a quasi-experimental study design is provided
below.

Protocol for a Quasi-Experimental Study on Infection
Prevention

Study Title: A Campaign to Improve Practices of Infection Prevention at Small Shops of
Essential Items During the Time of Covid 19 Pandemic[2]

Methodology:

o Study Design: A quasi-experimental study with three observation cycles: pre-intervention,
immediately post-intervention, and two weeks post-intervention.
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o Sampling: 120 small shops of essential items were observed.
e Intervention:

o Distribution of masks and awareness pamphlets on physical distancing and infection

prevention.
o An educational session with the shopkeepers.

o Data Collection: Observational data was collected during weekdays and weekends for the

following outcome measures:
o Presence of a hand hygiene system.
o Proper wearing of masks by shopkeepers and customers (covering the nose).
o Maintenance of at least three feet of distance between customers.
o Data Analysis: The outcome indicators were compared using the Cochrane Q test.

Visualizing the Pathway to Involvement

To further clarify the process of getting involved with APPNA's public health research, the
following workflow diagram is provided.

Researcher/Scientist

E
Identify Research Interest >

APPNA Young Physicians Committee (YPC) [N
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Caption: Workflow for engaging with APPNA's public health research projects.

Logical Relationship of Research Entities

The following diagram illustrates the relationship between APPNA and its key research-

affiliated bodies.

Young Physicians Committee (YPC)

Jinnah Sindh Medical University (JSMU)

APPNA Institute of Public Health (ATPH)

Collaboration on HCID “\ Collaboration on MUCHC

International Committee of the Red Cross (ICRC) Johns Hopkins University

Click to download full resolution via product page

Caption: Organizational structure and collaborations of APPNA's research entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to get involved with APPNA's public health
research projects]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237086#how-to-get-involved-with-appna-s-public-
health-research-projects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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